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Compound of Interest

Compound Name:
5-(2-Bromophenyl)-4-pentynoic

acid

Cat. No.: B8593827 Get Quote

An In-depth Guide to the Molecular Weight of 5-(2-Bromophenyl)-4-pentynoic acid

This technical guide provides a detailed breakdown of the molecular weight of 5-(2-
Bromophenyl)-4-pentynoic acid, a compound of interest to researchers and professionals in

the field of drug development and chemical synthesis. This document outlines the elemental

composition and the precise calculation of its molecular weight based on standard atomic

weights.

Molecular Formula and Structure
The chemical structure of 5-(2-Bromophenyl)-4-pentynoic acid consists of a pentynoic acid

backbone with a 2-bromophenyl substituent at the 5th carbon position. The molecular formula

is determined to be C₁₁H₉BrO₂. This formula is derived from its constituent parts: a pentynoic

acid chain and a bromophenyl ring.

Elemental Composition and Atomic Weights
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The standard atomic weights for the elements present in 5-(2-Bromophenyl)-4-pentynoic
acid are provided in the table below.
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Element Symbol Count
Standard
Atomic Weight
(amu)

Total
Contribution
(amu)

Carbon C 11 12.011 132.121

Hydrogen H 9 1.008 9.072

Bromine Br 1 79.904 79.904

Oxygen O 2 15.999 31.998

Calculation of Molecular Weight
The molecular weight is calculated by summing the total atomic weight contributions of each

element in the molecule.

Molecular Weight = (11 × 12.011) + (9 × 1.008) + (1 × 79.904) + (2 × 15.999)

Molecular Weight = 132.121 + 9.072 + 79.904 + 31.998

Molecular Weight = 253.095 amu

Therefore, the molecular weight of 5-(2-Bromophenyl)-4-pentynoic acid is 253.095 g/mol .

Visualization of Molecular Weight
To cite this document: BenchChem. ["5-(2-Bromophenyl)-4-pentynoic acid" molecular
weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8593827#5-2-bromophenyl-4-pentynoic-acid-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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